Cas no 2648939-61-9 (4-Fluoro-2,3-dimethylbenzene-1-sulfonyl fluoride)

• Product Name: 4-Fluoro-2,3-dimethylbenzene-1-sulfonyl fluoride
• CAS No: 2648939-61-9
• MF: C₈H₈F₂O₂S
• MW: 206.209728240967
• CID: 5671507
• PubChem ID: 165663922
• Update Time: 2025-11-01

4-Fluoro-2,3-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2,3-dimethylbenzene-1-sulfonyl fluoride
• EN300-27115986
• 2648939-61-9
• 4-Fluoro-2,3-dimethylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H8F2O2S/c1-5-6(2)8(13(10,11)12)4-3-7(5)9/h3-4H,1-2H3
• InChI Key： XCAGGTGWPGUFMW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1C)F)(=O)(=O)F

Computed Properties

• Exact Mass: 206.02130699g/mol
• Monoisotopic Mass: 206.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.5Ų

Additional information on 4-Fluoro-2,3-dimethylbenzene-1-sulfonyl fluoride

Introduction to 4-Fluoro-2,3-dimethylbenzene-1-sulfonyl fluoride (CAS No: 2648939-61-9)

4-Fluoro-2,3-dimethylbenzene-1-sulfonyl fluoride, with the CAS number 2648939-61-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry, particularly in the development of active pharmaceutical ingredients (APIs) and agrochemicals. The presence of both fluoro and methyl substituents in its molecular structure imparts unique reactivity and functional properties, making it a valuable intermediate in various chemical transformations.

The fluoro group is a key feature of this compound, contributing to its stability and reactivity under specific conditions. Fluorinated aromatic compounds are increasingly studied due to their role in enhancing the bioavailability, metabolic stability, and binding affinity of drug molecules. In contrast, the dimethyl substituents at the 2 and 3 positions of the benzene ring further modify the electronic properties of the molecule, influencing its interaction with other functional groups during synthetic processes.

This compound has found utility in the synthesis of more complex molecules, particularly in medicinal chemistry. The sulfonyl fluoride moiety can be selectively transformed into other functional groups such as sulfonamides, sulfonates, and carboxylic acids through various reaction pathways. These transformations are crucial for constructing diverse pharmacophores, which are essential for designing novel therapeutic agents.

Recent advancements in synthetic methodologies have highlighted the importance of sulfonyl fluorides as key intermediates. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl groups at specific positions on the benzene ring, enabling the construction of biaryl structures that are prevalent in many bioactive compounds. Additionally, nucleophilic aromatic substitution reactions have been utilized to replace the fluoro group with other heteroatoms or alkyl groups, expanding the synthetic toolkit for this class of compounds.

The pharmaceutical industry has been particularly interested in leveraging the properties of 4-Fluoro-2,3-dimethylbenzene-1-sulfonyl fluoride for drug development. Researchers have explored its potential in creating kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The fluoro group's ability to modulate electronic effects and improve metabolic stability has been exploited to enhance the efficacy of these inhibitors. Furthermore, studies have demonstrated its utility in developing antiviral agents, where fluorine substitution can enhance drug resistance against viral enzymes.

In agrochemical research, this compound has been utilized as a precursor for synthesizing novel herbicides and fungicides. The structural features of 4-Fluoro-2,3-dimethylbenzene-1-sulfonyl fluoride allow for modifications that can improve target specificity and environmental compatibility. For example, introducing additional fluorine atoms or other heteroatoms can enhance the bioactivity of agrochemicals while minimizing off-target effects.

The synthesis of 4-Fluoro-2,3-dimethylbenzene-1-sulfonyl fluoride typically involves multi-step processes that require careful optimization to ensure high yield and purity. Common starting materials include fluorobenzene derivatives that undergo sulfonation followed by methylation at specific positions. Advanced catalytic systems have been developed to improve reaction efficiency and selectivity. For instance, transition metal catalysts such as palladium and copper have been employed to facilitate selective functionalization without unwanted side reactions.

One notable application of this compound is in the preparation of fluorinated sulfonamides, which are known for their broad spectrum of biological activity. The sulfonyl fluoride group serves as a versatile handle for further derivatization into sulfonamides through nucleophilic substitution reactions. These sulfonamides have been investigated for their potential as antimicrobial agents, anti-inflammatory drugs, and central nervous system (CNS) therapeutics.

The role of fluorine in medicinal chemistry cannot be overstated. Its ability to influence drug properties such as lipophilicity, solubility, and binding affinity has led to numerous successful drug candidates entering clinical trials. The incorporation of fluorine atoms into drug molecules often results in improved pharmacokinetic profiles and enhanced therapeutic efficacy. As a result, compounds like 4-Fluoro-2,3-dimethylbenzene-1-sulfonyl fluoride continue to be a focus of research efforts aimed at developing next-generation therapeutics.

Recent studies have also explored green chemistry approaches for synthesizing sulfonyl fluorides with minimal environmental impact. Catalytic methods that employ recyclable catalysts and solvent-free conditions have been developed to reduce waste generation and energy consumption. These sustainable practices align with global efforts to promote environmentally responsible chemical synthesis.

In conclusion,4-Fluoro-2,3-dimethylbenzene-1-sulfonyl fluoride (CAS No: 2648939-61-9) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations that contribute to the development of novel bioactive molecules. As research continues to uncover new applications for this compound,4-fluoro, dimethyl, and sulfonyl fluoride functionalities will remain integral components in the chemist's toolkit for creating innovative solutions across multiple industries.